Cas no 111087-30-0 (1,3-Cyclohexanedione, 5-(1-ethylpropyl)-2-(2-pyridinyl)-)

• Product Name: 1,3-Cyclohexanedione, 5-(1-ethylpropyl)-2-(2-pyridinyl)-
• CAS No: 111087-30-0
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• CID: 1196289
• Update Time: 2024-08-02

1,3-Cyclohexanedione, 5-(1-ethylpropyl)-2-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5-(1-ethylpropyl)-2-(2-pyridinyl)-

• Inchi： 1S/C16H21NO2/c1-3-11(4-2)12-9-14(18)16(15(19)10-12)13-7-5-6-8-17-13/h5-8,11-12,16H,3-4,9-10H2,1-2H3
• InChI Key： WMTBFQRHZBLSEN-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C(CC)CC)CC(=O)C1C1=NC=CC=C1

Computed Properties

• Exact Mass: 259.15733

Experimental Properties

• Density: 1.071±0.06 g/cm3(Predicted)
• Boiling Point: 422.1±45.0 °C(Predicted)
• PSA: 47.03
• pka: 1.90±0.25(Predicted)